Cas no 41772-23-0 (2-Amino-1-naphthol hydrochloride)

• Product Name: 2-Amino-1-naphthol hydrochloride
• CAS No: 41772-23-0
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD00050530
• CID: 330885
• PubChem ID: 12999318
• Update Time: 2025-06-29

2-Amino-1-naphthol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,2-amino-, hydrochloride (1:1)
• 2-Amino-1-naphthol Hydrochloride
• 2-aminonaphthalen-1-ol,hydrochloride
• 2-Aminonaphthalen-1-ol hydrochloride
• 1-Naphthalenol, 2-amino-, hydrochloride (1:1)
• 0F1K0BRO5V
• C10H9NO.ClH
• aminonaphthol hydrochloride
• 2-Amino-1-naphthol HCl
• 2-amino-1-naphtholhydrochloride
• PEJOQASNBCUDMB-UHFFFAOYSA-N
• NSC97230
• 2-amino-1-naphthalenol hydrochloride
• 2-aminonaphthalen-1-ol;hydrochloride
• 2-azanylnaphthalen-1-ol hydrochloride
• VZ23
• VZ23521
• 2-AMINONAPHTHALEN-1-OL HCL
• FT-0639736
• DTXSID90885848
• 1-Naphthalenol, 2-amino-, hydrochloride
• 1-NAPHTHOL, 2-AMINO-, HYDROCHLORIDE
• MFCD00050530
• SCHEMBL588687
• 2-Amino-1-naphthol hydrochloride, AldrichCPR
• BP-10456
• 41772-23-0
• AKOS027327403
• Z2689265962
• A825654
• 2-Amino-1-naphthol hydrochloride; >95%
• AS-62699
• Q27236693
• NSC-97230
• A0365
• EN300-316127
• UNII-0F1K0BRO5V
• EINECS 255-548-5
• NSC 97230
• DB-050804
• 1-Hydroxy-2-naphthylammonium chloride
• A12509
• DTXCID301025208
• 2-Amino-1-naphthol hydrochloride

• MDL： MFCD00050530
• Inchi： 1S/C10H9NO.ClH/c11-9-6-5-7-3-1-2-4-8(7)10(9)12;/h1-6,12H,11H2;1H
• InChI Key： PEJOQASNBCUDMB-UHFFFAOYSA-N
• SMILES： Cl.OC1C(=CC=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 195.04500
• Monoisotopic Mass: 195.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 46.2

Experimental Properties

• Boiling Point: 343.5°Cat760mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.741
• PSA: 46.25000
• LogP: 3.51080

2-Amino-1-naphthol hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-40-41
• Safety Instruction： S26; S36/37/39
• RTECS：QL3340000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R40

Additional information on 2-Amino-1-naphthol hydrochloride

Introduction to 2-Amino-1-naphthol Hydrochloride (CAS No. 41772-23-0)

2-Amino-1-naphthol hydrochloride, with the CAS number 41772-23-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is a derivative of naphthol, characterized by its unique molecular structure and chemical properties. The addition of an amino group and the presence of a hydrochloride salt form contribute to its diverse applications in various scientific and industrial processes.

The molecular formula of 2-Amino-1-naphthol hydrochloride is C₁₀H₉ClNO, and it has a molecular weight of approximately 196.64 g/mol. The compound is typically found as a white to off-white crystalline solid, which is soluble in water and polar organic solvents. Its solubility and reactivity make it an ideal candidate for a wide range of chemical reactions and formulations.

In the realm of pharmaceutical research, 2-Amino-1-naphthol hydrochloride has shown promise as an intermediate in the synthesis of various drugs. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and analgesic medications. The compound's ability to undergo selective functionalization reactions allows chemists to tailor its properties for specific medicinal applications.

The structural versatility of 2-Amino-1-naphthol hydrochloride also makes it a valuable component in the synthesis of dyes and pigments. Its aromatic nature and the presence of functional groups enable the creation of vibrant and stable colorants used in textiles, paints, and other industrial products. Researchers are continually exploring new methods to enhance the efficiency and sustainability of these processes, aligning with the growing demand for eco-friendly materials.

In materials science, 2-Amino-1-naphthol hydrochloride has been investigated for its potential in the development of advanced functional materials. For instance, it can be used as a building block in the synthesis of polymers with unique optical and electronic properties. These materials have applications in optoelectronics, sensors, and energy storage devices, contributing to advancements in technology and innovation.

The safety profile of 2-Amino-1-naphthol hydrochloride is an important consideration in its use across different industries. While it is generally considered safe when handled properly, standard precautions should be taken to avoid inhalation, ingestion, or skin contact. Proper storage conditions, such as keeping it in a cool, dry place away from incompatible substances, are essential to maintain its stability and effectiveness.

In conclusion, 2-Amino-1-naphthol hydrochloride (CAS No. 41772-23-0) is a multifaceted compound with a wide array of applications in pharmaceuticals, dyes, pigments, and advanced materials. Its unique chemical properties and structural features make it an indispensable component in various scientific and industrial processes. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.